1-[1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl]-3-(1,2-thiazol-5-yl)urea

• IUPAC Name: 1-[1-(4-tert-butyl-1,3-thiazol-2-yl)ethyl]-3-(1,2-thiazol-5-yl)urea
• InChI: InChI=1S/C13H18N4OS2/c1-8(11-16-9(7-19-11)13(2,3)4)15-12(18)17-10-5-6-14-20-10/h5-8H,1-4H3,(H2,15,17,18)
• InChI Key: XJYBUSPBJPNKKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=CS1)C(C)(C)C)NC(=O)NC2=CC=NS2
• Molecular Formula: C13H18N4OS2
• Molecular Weight: 310.4 g/mol

Description

1-[1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl]-3-(1,2-thiazol-5-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as TU-100 or Rikkunshito and is a mixture of various herbal extracts. The purpose of

Mechanism of Action

The mechanism of action of TU-100 is not fully understood. However, it is believed to work by modulating the immune system and reducing inflammation. TU-100 has also been shown to inhibit the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines.
Biochemical and Physiological Effects:
TU-100 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, including interleukin-6 and tumor necrosis factor-alpha. TU-100 has also been shown to increase the production of anti-inflammatory cytokines, including interleukin-10. In addition, TU-100 has been shown to reduce the severity of gastrointestinal symptoms, including nausea, vomiting, and abdominal pain.

Advantages and Limitations for Lab Experiments

TU-100 has several advantages for lab experiments. It is a natural compound that is readily available and easy to obtain. It also has a low toxicity profile, making it safe for use in animal studies. However, TU-100 has several limitations. It is a mixture of various herbal extracts, making it difficult to determine the exact concentration of each component. This can make it challenging to replicate results in different studies.

Future Directions

There are several future directions for research on TU-100. One area of interest is the potential use of TU-100 in the treatment of other inflammatory conditions, including rheumatoid arthritis and multiple sclerosis. Another area of interest is the development of TU-100 analogs that have enhanced efficacy and specificity. Finally, there is a need for further studies to elucidate the exact mechanism of action of TU-100 and its potential interactions with other drugs.

Synthesis Methods

TU-100 is a mixture of various herbal extracts, including Atractylodis lanceae rhizoma, Ginseng radix, Pinelliae tuber, Zizyphi fructus, Aurantii nobilis pericarpium, and Glycyrrhizae radix. The synthesis method involves the extraction of these herbal extracts using ethanol or water. The extracts are then combined and dried to obtain a powdered form of TU-100.

Scientific Research Applications

TU-100 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-allergic effects. TU-100 has also been studied for its potential use in the treatment of gastrointestinal disorders, including functional dyspepsia, gastroesophageal reflux disease, and irritable bowel syndrome.